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Compound of Interest

Compound Name: 1-butyl-2-methylbenzene

Cat. No.: B043884 Get Quote

An In-Depth Technical Guide to 1-Butyl-2-methylbenzene

This guide provides a comprehensive overview of 1-butyl-2-methylbenzene, including its

nomenclature, physicochemical properties, and a representative synthetic protocol. The

information is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry.

IUPAC Nomenclature and Synonyms
The unequivocally recognized IUPAC name for this aromatic hydrocarbon is 1-butyl-2-
methylbenzene.[1][2] It is also commonly known by several synonyms, which are frequently

encountered in chemical literature and databases.

Common Synonyms:

o-Butyltoluene[1]

2-Butyltoluene[1]

1-Methyl-2-butylbenzene[2]

Toluene, o-butyl-[2]

Benzene, 1-butyl-2-methyl-[1]
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1-Methyl-2-n-butylbenzene[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 1-butyl-2-methylbenzene is

presented in the table below. This data is essential for its handling, application in synthetic

procedures, and for analytical characterization.

Property Value Reference

Molecular Formula C₁₁H₁₆ [1][2]

Molecular Weight 148.24 g/mol [1][2]

CAS Number 1595-11-5 [1][2]

Appearance Colorless liquid

Boiling Point 195-196 °C [3]

Density 0.869 g/cm³ [3]

Refractive Index 1.4950 [3]

Solubility
Insoluble in water; Soluble in

organic solvents
[3]

Experimental Protocols: Synthesis via Friedel-Crafts
Alkylation
A common and effective method for the synthesis of 1-butyl-2-methylbenzene is the Friedel-

Crafts alkylation of toluene. This electrophilic aromatic substitution reaction involves the

reaction of toluene with an alkylating agent, such as 1-bromobutane or 1-chlorobutane, in the

presence of a Lewis acid catalyst.

Reaction: Toluene + 1-Bromobutane → 1-Butyl-2-methylbenzene + 1-Butyl-4-methylbenzene

It is important to note that this reaction typically yields a mixture of ortho and para isomers. The

ortho isomer, 1-butyl-2-methylbenzene, can be separated from the para isomer by distillation.
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Detailed Methodology:

Reaction Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer. The apparatus should be dried to prevent the

deactivation of the Lewis acid catalyst.

Reagents: Toluene is used as the aromatic substrate. 1-Bromobutane serves as the

alkylating agent, and anhydrous aluminum chloride (AlCl₃) is a commonly used Lewis acid

catalyst.

Procedure:

Anhydrous aluminum chloride is suspended in an excess of toluene within the reaction

flask, and the mixture is cooled in an ice bath.

1-Bromobutane is added dropwise from the dropping funnel to the stirred suspension. The

reaction is exothermic and the temperature should be maintained between 0-5 °C.

After the addition is complete, the reaction mixture is stirred at room temperature for a

specified period to ensure the completion of the reaction.

Workup:

The reaction is quenched by the slow addition of ice-cold water, followed by dilute

hydrochloric acid to decompose the aluminum chloride complex.

The organic layer is separated using a separatory funnel.

The aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether) to

recover any dissolved product.

The combined organic layers are washed with a saturated sodium bicarbonate solution

and then with brine.

The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate or

sodium sulfate).

Purification:
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The solvent is removed by rotary evaporation.

The resulting crude product, a mixture of ortho and para isomers, is purified by fractional

distillation to isolate 1-butyl-2-methylbenzene.

Visualizations
Logical Relationship of Isomers
The following diagram illustrates the isomeric relationship between the products of the Friedel-

Crafts alkylation of toluene with a butyl group.

Toluene

Friedel-Crafts
Alkylation

1-Butyl-2-methylbenzene
(ortho)

1-Butyl-4-methylbenzene
(para)

Click to download full resolution via product page

Caption: Isomeric products from the Friedel-Crafts alkylation of toluene.

Experimental Workflow for Synthesis
The diagram below outlines the key stages in the synthesis and purification of 1-butyl-2-
methylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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